Cas no 1878570-74-1 (1-(1,1-Dimethylethyl) 3-[3-(dimethylamino)-2-hydroxypropyl]-1,3-piperidinedicarboxylate)

1-(1,1-Dimethylethyl) 3-[3-(dimethylamino)-2-hydroxypropyl]-1,3-piperidinedicarboxylate is a specialized piperidine-based dicarboxylate derivative with a tertiary amine and hydroxyl functional group. Its unique structure, featuring a tert-butyl ester and a dimethylamino-2-hydroxypropyl side chain, provides versatility in synthetic applications, particularly in pharmaceutical and fine chemical synthesis. The compound's tertiary amine moiety enhances its solubility in polar solvents, while the hydroxyl group offers a reactive site for further derivatization. The sterically hindered tert-butyl ester group improves stability under basic conditions, making it suitable for controlled reactions. This compound is valuable as an intermediate in the development of bioactive molecules, where its structural features can influence pharmacokinetic properties. Its balanced lipophilicity and hydrophilicity contribute to favorable drug-like characteristics in medicinal chemistry research.

1-(1,1-Dimethylethyl) 3-[3-(dimethylamino)-2-hydroxypropyl]-1,3-piperidinedicarboxylate structure

1878570-74-1 structure

Product Name:1-(1,1-Dimethylethyl) 3-[3-(dimethylamino)-2-hydroxypropyl]-1,3-piperidinedicarboxylate

CAS No:1878570-74-1

MF:C₁₆H₃₀N₂O₅

MW:330.419805049896

CID:5267708

PubChem ID:165438102

Update Time:2025-07-02

1-(1,1-Dimethylethyl) 3-[3-(dimethylamino)-2-hydroxypropyl]-1,3-piperidinedicarboxylate Chemical and Physical Properties

Names and Identifiers

- EN300-359410
- 1-[(tert-butoxy)carbonyl]-3-[3-(dimethylamino)-2-hydroxypropyl]piperidine-3-carboxylic acid
- 1878570-74-1
- 1-(1,1-Dimethylethyl) 3-[3-(dimethylamino)-2-hydroxypropyl]-1,3-piperidinedicarboxylate
- Inchi： 1S/C16H30N2O5/c1-15(2,3)23-14(22)18-8-6-7-16(11-18,13(20)21)9-12(19)10-17(4)5/h12,19H,6-11H2,1-5H3,(H,20,21)
- InChI Key： YCHRYRCYLJSKRD-UHFFFAOYSA-N
- SMILES： OC(CN(C)C)CC1(C(=O)O)CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

Exact Mass: 330.21547206g/mol
Monoisotopic Mass: 330.21547206g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 23
Rotatable Bond Count: 7
Complexity: 433
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.5
Topological Polar Surface Area: 90.3Å²

Experimental Properties

Density: 1.148±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 469.9±35.0 °C(Predicted)
pka: 4.17±0.20(Predicted)

1-(1,1-Dimethylethyl) 3-[3-(dimethylamino)-2-hydroxypropyl]-1,3-piperidinedicarboxylate Pricemore >>

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